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Compound of Interest

Compound Name: CC-115 hydrochloride

Cat. No.: B1139457 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with CC-115
hydrochloride. The information is presented in a question-and-answer format to directly

address common issues, particularly those related to its solubility in Phosphate-Buffered Saline

(PBS).

Frequently Asked Questions (FAQs)
Q1: What is CC-115 and what is its mechanism of action?

CC-115 is a potent and selective dual inhibitor of mammalian Target of Rapamycin (mTOR)

and DNA-dependent protein kinase (DNA-PK).[1][2] It targets both mTOR Complex 1

(mTORC1) and mTOR Complex 2 (mTORC2), as well as the catalytic subunit of DNA-PK

(DNA-PKcs).[3][4] This dual inhibition disrupts critical cellular processes, including cell growth,

proliferation, and DNA damage repair, making it a compound of interest in cancer research.[1]

[2][5]

Q2: I am having trouble dissolving CC-115 hydrochloride in PBS. Is it soluble in aqueous

buffers?

CC-115 hydrochloride has low aqueous solubility. Direct dissolution in PBS or other aqueous

buffers is not recommended and will likely result in precipitation. The standard and

recommended method is to first prepare a concentrated stock solution in an organic solvent,

such as dimethyl sulfoxide (DMSO), and then dilute this stock solution into your aqueous buffer

to the desired final concentration.
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Q3: What is the recommended solvent for making a stock solution of CC-115 hydrochloride?

The recommended solvent for preparing a stock solution of CC-115 hydrochloride is high-

purity, anhydrous DMSO. It has been reported to be soluble in DMSO at concentrations of at

least 30 mg/mL.

Q4: What is the maximum recommended final concentration of DMSO in my cell-based

assays?

The final concentration of DMSO in your cell culture medium should be kept as low as possible

to avoid solvent-induced artifacts. For most cancer cell lines, a final DMSO concentration of

less than 0.5% (v/v) is generally considered safe. However, the sensitivity to DMSO can vary

significantly between cell lines. It is best practice to keep the final DMSO concentration at or

below 0.1% (v/v) if possible and to always include a vehicle control (medium with the same final

concentration of DMSO without the compound) in your experiments.

Troubleshooting Guide: Solubility Issues in PBS
This guide provides a step-by-step approach to troubleshoot and overcome common solubility

and precipitation issues when preparing working solutions of CC-115 hydrochloride in PBS

from a DMSO stock.

Problem: Precipitate forms immediately upon diluting
the DMSO stock in PBS.
Possible Cause 1: The aqueous solubility limit has been exceeded.

Solution: The concentration of CC-115 hydrochloride in the final PBS solution is too high.

Action: Try preparing a more dilute working solution. If a higher concentration is required,

consider making an intermediate dilution of your DMSO stock in DMSO before the final

dilution into PBS. This can sometimes help with the transition into the aqueous

environment.

Possible Cause 2: Rapid change in solvent polarity.
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Solution: The abrupt change from 100% DMSO to the aqueous environment of PBS can

cause the compound to crash out of solution.

Action 1: Gradual Dilution: Instead of adding a small volume of concentrated DMSO stock

directly into a large volume of PBS, try adding the PBS to the DMSO stock dropwise while

vortexing or stirring vigorously.

Action 2: Stepwise Dilution: Prepare an intermediate dilution of the DMSO stock in a

mixture of DMSO and PBS before making the final dilution in 100% PBS.

Possible Cause 3: High concentration of the DMSO stock solution.

Solution: Using a very concentrated DMSO stock (e.g., 100 mM) can lead to precipitation

upon dilution.

Action: Try preparing a lower concentration DMSO stock (e.g., 10 mM) and adjust the

dilution factor accordingly to achieve your final desired concentration in PBS.

Problem: The solution is initially clear but a precipitate
forms over time.
Possible Cause 1: The compound is not stable in the aqueous solution.

Solution: CC-115 hydrochloride may have limited stability in PBS over extended periods.

Action 1: Prepare Fresh Solutions: Always prepare your working solutions of CC-115
hydrochloride in PBS fresh, immediately before each experiment.

Action 2: Storage Conditions: If short-term storage is unavoidable, keep the solution on ice

and protected from light. However, it is crucial to visually inspect for any precipitation

before use. For longer-term storage, it is recommended to store aliquots of the DMSO

stock solution at -20°C or -80°C.

Possible Cause 2: Interaction with components of the PBS.

Solution: Although less common, components of the PBS buffer could potentially interact

with the compound, leading to precipitation.
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Action: Ensure your PBS is properly prepared and filtered. If you continue to experience

issues, you could try a different buffer system, but be mindful of potential pH and

osmolarity differences that could affect your cells.

Data Presentation
Table 1: Solubility of CC-115 and its Hydrochloride Salt in Various Solvents

Compound Solvent Temperature Concentration Reference

CC-115

Hydrochloride
DMSO Room Temp. ≥ 30 mg/mL Vendor Data

CC-115 Water Room Temp. Insoluble Vendor Data

CC-115 Ethanol Room Temp. Insoluble Vendor Data

Note: Quantitative solubility data for CC-115 hydrochloride in PBS is not readily available in

public literature. The solubility will be dependent on the final concentration of both the

compound and the co-solvent (DMSO).

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of CC-115 Hydrochloride in DMSO

Materials:

CC-115 hydrochloride powder

Anhydrous, sterile-filtered DMSO

Sterile microcentrifuge tubes

Procedure:

1. Allow the CC-115 hydrochloride powder to equilibrate to room temperature before

opening the vial.
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2. Weigh the required amount of CC-115 hydrochloride powder in a sterile microcentrifuge

tube.

3. Add the appropriate volume of anhydrous DMSO to achieve a 10 mM concentration.

4. Vortex the solution until the powder is completely dissolved. Gentle warming in a 37°C

water bath can be used to aid dissolution if necessary.

5. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a 10 µM Working Solution of CC-115 Hydrochloride in PBS (Final

DMSO 0.1%)

Materials:

10 mM CC-115 hydrochloride in DMSO (from Protocol 1)

Sterile 1X PBS (pH 7.4)

Sterile microcentrifuge tubes

Procedure:

1. Thaw a 10 mM stock solution of CC-115 hydrochloride at room temperature.

2. In a sterile microcentrifuge tube, prepare a 1:1000 dilution of the DMSO stock into sterile

1X PBS. For example, add 1 µL of the 10 mM stock solution to 999 µL of PBS.

3. Immediately after adding the DMSO stock to the PBS, vortex the solution vigorously for at

least 30 seconds to ensure rapid and uniform mixing.

4. Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready

for use.

5. Use the working solution immediately after preparation. Do not store aqueous working

solutions.
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Mandatory Visualizations
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Caption: Troubleshooting workflow for CC-115 hydrochloride solubility issues in PBS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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